19-Methyleicosanoic acid

Specification

• CAS No.: 59708-73-5
• Molecular Formula: C21H42O2
• Molecular Weight: 326.6 g/mol
• IUPAC Name: 19-methylicosanoic acid
• Standard InChI: InChI=1S/C21H42O2/c1-20(2)18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21(22)23/h20H,3-19H2,1-2H3,(H,22,23)
• Standard InChI Key: BDGYZTCVQAZQFG-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCCCCCCCCCCCCC(=O)O
• Canonical SMILES: CC(C)CCCCCCCCCCCCCCCCCC(=O)O

Introduction

Chemical Identity and Structural Characteristics

Physical and Chemical Properties

19-MEA exists as a solid at room temperature. Its key physical and chemical properties are summarized in Table 1 below:

Property	Value
Physical state	Solid
Molecular formula	C₂₁H₄₂O₂
Molecular weight	326.56 g/mol
CAS number	59708-73-5
InChI	InChI=1S/C21H42O2/c1-20(2)18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21(22)23/h20H,3-19H2,1-2H3,(H,22,23)
Storage condition	Room temperature
Type	Fatty Acid Modified Lipid

The presence of the methyl branch at the 19th carbon position significantly affects the compound's properties compared to its straight-chain counterpart, eicosanoic acid. This structural feature influences its packing behavior, melting point, solubility, and reactivity.

Biochemical Properties and Functions

Role in Biological Systems

19-Methyleicosanoic acid plays significant roles in biological systems, particularly in membrane dynamics and lipid metabolism. As a branched-chain fatty acid, it can be incorporated into lipid bilayers, altering membrane fluidity and phase behavior. This impacts the functionality of membrane-associated proteins and receptors.

The unique structure of 19-MEA allows it to interact distinctively with biological membranes compared to straight-chain fatty acids. These interactions are crucial for various cellular processes, including cell signaling and metabolism.

Cellular Effects and Mechanisms

At the cellular level, 19-MEA exerts its effects through several mechanisms:

• Membrane Alterations: When incorporated into cell membranes, 19-MEA changes membrane fluidity, which affects the activity of membrane-bound proteins and receptors.

• Enzyme Interactions: It interacts with enzymes involved in fatty acid metabolism, such as elongases and desaturases, potentially inhibiting or activating these enzymes.

• Signaling Pathways: Changes in membrane properties due to 19-MEA incorporation can lead to alterations in cell signaling pathways and gene expression patterns.

• Metabolic Influence: 19-MEA is involved in metabolic pathways related to fatty acid metabolism, affecting metabolic flux and metabolite levels.

The temporal effects of 19-MEA in laboratory settings indicate that its stability and degradation are important considerations. Long-term exposure to this compound can result in significant alterations in cell signaling pathways and gene expression patterns.

Self-Assembly and Physical Behavior

Domain Formation and Morphology

One of the most distinctive properties of 19-MEA is its self-assembly behavior. Research using Vibrational Sum Frequency Spectroscopy (VSFS) and AFM imaging has demonstrated that while straight-chain fatty acids like eicosanoic acid form smooth, featureless monolayers, 19-MEA forms 10-50 nm sized domains with a homogeneous size distribution.

Interestingly, these domains are larger for 19-MEA than for the related compound 18-methyleicosanoic acid (18-MEA). This difference in domain formation has been attributed to the packing properties of branched fatty acids and the formation of hemispherical caps at the liquid-air interface.

Comparison with Other Fatty Acids

To understand the unique properties of 19-MEA, it is valuable to compare it with similar compounds:

Compound	Structure	Domain Size	Key Differences
19-Methyleicosanoic acid	Branched at C19	10-50 nm (larger)	Forms distinctive domains, affects membrane properties
18-Methyleicosanoic acid	Branched at C18	10-50 nm (smaller)	Anteiso-branched, different packing behavior
Eicosanoic acid	Straight chain	Smooth, featureless	No branching, different self-assembly

While both 19-MEA and 18-MEA form nanoscale domains, the position of the methyl branch (iso vs. anteiso) significantly affects their self-assembly behavior and resulting domain sizes.

Monolayer Behavior

The behavior of 19-MEA in monolayers has been studied using Langmuir-Blodgett deposition techniques. Research has shown that the subphase used for LB-deposition (water or CdCl₂-containing water buffered to pH 6.0) has a profound influence on the monolayer morphology, packing density, compressibility, and conformational order of 19-MEA.

Unlike straight-chain fatty acids that orient perpendicular to the sample surface, 19-MEA's orientation is affected by its methyl branch. Researchers have estimated the orientation of the 19-MEA dimethyl moiety and outlined strategies for determining the complete molecular orientation of the aliphatic chains.

Research Applications

Scientific Research Applications

19-Methyleicosanoic acid has several valuable applications in scientific research:

• Chemistry: It serves as a model compound for studying the behavior of branched-chain fatty acids in various chemical reactions.

• Membrane Research: 19-MEA is used to investigate the effects of branched fatty acids on membrane fluidity, permeability, and function.

• Lipid Metabolism Studies: Researchers use 19-MEA to explore the role of branched-chain fatty acids in lipid metabolism and their interactions with metabolic enzymes.

• Self-Assembly Research: Its unique self-assembly properties make it valuable for studying the fundamental principles of molecular organization and domain formation.

19-MEA is also used as a standard in chromatographic analyses. It has been employed as a reference compound in studies involving the fractionation and analysis of complex lipid mixtures.

The compound's distinctive structure and properties make it a useful marker in chromatographic separations, allowing for the identification and quantification of branched-chain fatty acids in various samples.

Industrial Applications

Beyond scientific research, 19-MEA has potential industrial applications:

• Cosmetic Formulations: Its unique properties make it useful in cosmetic products, potentially affecting the texture, stability, and skin interaction of these formulations.

• Lubricants: 19-MEA may be incorporated into specialized lubricants where its branched structure could provide beneficial properties.

• Other Industrial Products: The compound's distinctive physical and chemical properties may make it valuable in various industrial applications requiring specialized lipid components.

Methods of Analysis and Preparation

Analytical Methods

Several analytical techniques are employed for the detection, identification, and quantification of 19-MEA:

• Chromatography: Gas and liquid chromatography are commonly used for separating and analyzing 19-MEA in complex mixtures.

• Vibrational Sum Frequency Spectroscopy (VSFS): This technique has been used to investigate the conformational details and orientation of 19-MEA in monolayers.

• Atomic Force Microscopy (AFM): AFM imaging has been employed to visualize the domain formation and morphology of 19-MEA monolayers.

• Langmuir Trough Techniques: These methods help study the surface behavior and packing properties of 19-MEA at the air-water interface.